Cas no 863399-52-4 (1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-)

• Product Name: 1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-
• CAS No: 863399-52-4
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 718484
• PubChem ID: 23151459
• Update Time: 2025-04-19

1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-
• 863399-52-4
• SCHEMBL5446883
• 2-(4-(tert-Butyl)-1H-imidazol-2-yl)acetonitrile
• (4-tert-Butyl-1H-imidazol-2-yl)acetonitrile
• WWLVKEKTUFHDOS-UHFFFAOYSA-N
• 1H-Imidazole-2-acetonitrile, 5-(1,1-dimethylethyl)-

• Inchi： 1S/C9H13N3/c1-9(2,3)7-6-11-8(12-7)4-5-10/h6H,4H2,1-3H3,(H,11,12)
• InChI Key： WWLVKEKTUFHDOS-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=NC=C1C(C)(C)C

Computed Properties

• Exact Mass: 163.111
• Monoisotopic Mass: 163.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• XLogP3: 1.5